Cas no 26566-39-2 (L-arabino-Hept-2-enonicacid, g-lactone)

• Product Name: L-arabino-Hept-2-enonicacid, g-lactone
• CAS No: 26566-39-2
• MF: C₇H₁₀O₇
• MW: 206.150103092194
• CID: 258667
• PubChem ID: 98124882
• Update Time: 2025-04-19

L-arabino-Hept-2-enonicacid, g-lactone Chemical and Physical Properties

Names and Identifiers

• L-arabino-Hept-2-enonicacid, g-lactone
• 3,4-dihydroxy-2-(1,2,3-trihydroxypropyl)-2H-furan-5-one
• AC1Q6D6T
• d-arabino-hept-1-enofuranos-3-ulose
• D-Glucoascorbic acid
• Glucoascorbic acid
• Glucoascorbic acid, D-
• hept-1-enofuranos-3-ulose
• L-Glucoascorbic acid
• L-Glucoascorbinsaeure
• NSC7238
• (2R)-3,4-DIHYDROXY-2-((1S,2S)-1,2,3-TRIHYDROXYPROPYL)-2H-FURAN-5-ONE
• OU8U9S0C2Z
• L-arabino-Hept-2-enonic acid, gamma-lactone
• UNII-OU8U9S0C2Z
• Glucoascorbic acid, L-
• 26566-39-2
• NSC-7238
• AKOS040751916
• L-ARABINO-HEPT-2-ENONIC ACID, .GAMMA.-LACTONE
• NSC 7238

• Inchi： 1S/C7H10O7/c8-1-2(9)3(10)6-4(11)5(12)7(13)14-6/h2-3,6,8-12H,1H2/t2-,3-,6+/m0/s1
• InChI Key： ILBBPBRROBHKQL-SFCRRXBPSA-N
• SMILES： O1C(C(=C([C@H]1[C@H]([C@H](CO)O)O)O)O)=O

Computed Properties

• Exact Mass: 206.0426
• Monoisotopic Mass: 206.04265265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 127.45